Cas no 103486-08-4 (1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester)

1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester structure
103486-08-4 structure
Product name:1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
CAS No:103486-08-4
MF:C17H23N3O3S
MW:349.447822809219
CID:1137598

1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester
    • 1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C17H23N3O3S/c1-17(2,3)23-16(21)20-10-8-19(9-11-20)15-14-12(22-4)6-5-7-13(14)24-18-15/h5-7H,8-11H2,1-4H3
    • InChI Key: DRMSRKYPAJEILI-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2C3=C(SN=2)C=CC=C3OC)CC1

Computed Properties

  • Exact Mass: 349.14619

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 435.3±45.0 °C(Predicted)
  • PSA: 54.9
  • pka: 8.44±0.50(Predicted)

1-Piperazinecarboxylic acid, 4-(4-methoxy-1,2-benzisothiazol-3-yl)-,1,1-dimethylethyl ester Related Literature

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